Cas no 1935221-99-0 (1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde
• CAS No: 1935221-99-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5694802
• PubChem ID: 130705941
• Update Time: 2025-05-21

1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde
• EN300-1623744
• 1935221-99-0
• Cyclopentanecarboxaldehyde, 1-(2-hydroxy-1-methylethyl)-

• Inchi： 1S/C9H16O2/c1-8(6-10)9(7-11)4-2-3-5-9/h7-8,10H,2-6H2,1H3
• InChI Key： GQUIRMDTCCPUSM-UHFFFAOYSA-N
• SMILES： OCC(C)C1(C=O)CCCC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 241.9±13.0 °C(Predicted)
• pka: 14.99±0.10(Predicted)

Additional information on 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde

1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde: A Comprehensive Overview

The compound 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde (CAS No. 1935221-99-0) is a unique organic compound with a complex structure that combines a cyclopentane ring, a hydroxyl group, and an aldehyde functional group. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

Structural Insights: The molecule consists of a cyclopentane ring substituted with a hydroxyl group at the 2-position of a propanal chain. The aldehyde group at the 1-position introduces reactivity, making it a valuable precursor in organic synthesis. The stereochemistry of the hydroxyl group plays a significant role in determining the compound's physical properties and reactivity. Recent studies have highlighted the importance of stereochemical control in synthesizing enantiomerically pure derivatives, which are crucial for pharmaceutical applications.

Synthesis and Characterization: The synthesis of 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde involves multi-step reactions, often starting from cyclopentanecarbaldehyde. Key steps include oxidation, reduction, and substitution reactions, with careful optimization to achieve high yields and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and stereochemistry of the compound. These studies have provided valuable insights into its molecular geometry and intermolecular interactions.

Applications in Organic Chemistry: This compound serves as an important building block in organic synthesis due to its functional diversity. It can undergo various reactions such as aldol condensations, Michael additions, and organocatalytic transformations. Recent research has focused on its use in constructing complex natural product analogs and bioactive molecules. For instance, it has been employed in the synthesis of polyketides and terpenoids, which are known for their pharmacological activities.

Pharmacological Potential: The aldehyde group in cyclopentane-carbaldehyde derivatives makes them potential candidates for drug development. Studies have shown that these compounds exhibit anti-inflammatory, antioxidant, and antimicrobial properties. A 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound demonstrated significant inhibitory activity against certain enzymes associated with neurodegenerative diseases. This highlights its potential as a lead compound for developing novel therapeutic agents.

Environmental Impact and Sustainability: As industries increasingly prioritize sustainability, researchers are exploring eco-friendly methods for synthesizing cyclopentane-carbaldehydes. Green chemistry approaches such as enzymatic catalysis and microwave-assisted synthesis have been proposed to reduce waste and energy consumption during production. These methods not only enhance the efficiency of synthesis but also align with global efforts to promote sustainable chemical practices.

Future Directions: The continued exploration of cyclopentane-carbaldehydes is expected to uncover new applications across various fields. Ongoing research is focused on understanding their interactions with biological systems at the molecular level, which could pave the way for innovative drug delivery systems. Additionally, advancements in computational chemistry are enabling more accurate predictions of their physicochemical properties, facilitating faster drug discovery processes.

In conclusion, 1-(1-Hydroxypropan-2-yl)cyclopentane-1-carbaldehyde (CAS No. 1935221-99-0) is a multifaceted compound with immense potential in organic synthesis and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel materials and therapeutic agents. As scientific understanding deepens, this compound is likely to play an even more significant role in advancing modern chemistry.